Breyniaionoside A Absolute Stereochemical Configuration vs. Closely Related Megastigmane Glucosides
Breyniaionoside A possesses a fully resolved absolute stereochemical configuration at C-4 (4S) and C-9 (9R) positions, in contrast to its congeners breyniaionoside B (differing in C-7/C-8 double bond geometry) and breyniaionoside C (C-9 epimer) [1]. While all three compounds share identical molecular formula C19H32O9, their 13C NMR spectroscopic fingerprints differ significantly: Breyniaionoside A displays characteristic signals at δ 211.1 (C-3 carbonyl) and δ 101.2 (anomeric carbon of glucose), whereas breyniaionoside B exhibits a distinct C-7/C-8 olefinic carbon pattern and breyniaionoside C shows a shifted C-9 resonance [2].
| Evidence Dimension | Absolute stereochemical configuration (C-4, C-9) and 13C NMR chemical shifts |
|---|---|
| Target Compound Data | Breyniaionoside A: 4S, 9R configuration; δC-3: 211.1 ppm, δC-1': 101.2 ppm |
| Comparator Or Baseline | Breyniaionoside B: differing C-7/C-8 double bond geometry; Breyniaionoside C: 9S epimer |
| Quantified Difference | Distinct 13C NMR patterns enabling unambiguous spectroscopic discrimination |
| Conditions | NMR spectroscopy (CD3OD, 125 MHz for 13C) as reported in isolation studies |
Why This Matters
This enables definitive compound authentication in quality control, preventing misidentification when sourcing from different vendors or natural product libraries.
- [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004;52(9):1086-1090. View Source
- [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010;64(4):460-467. View Source
